BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: The Role of Sodium
Metaborate in Borosilicate Glass Manufacturing

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium Metaborate Octahydrate

Cat. No.: B1612987

Abstract

Sodium metaborate (NaBOz) serves as a crucial raw material in the manufacturing of specific
types of borosilicate glass. It acts as a source for both sodium oxide (Naz0) and boron trioxide
(B203), which are fundamental components that define the properties of the final glass product.
[1][2][3] The addition of Na20 acts as a flux, lowering the melting temperature of the silica sand,
thereby reducing energy consumption and making the glass easier to work with.[4][5][6]
Concurrently, B20s is the key constituent that imparts the characteristic low coefficient of
thermal expansion (CTE), making borosilicate glass highly resistant to thermal shock.[1][7][8]
This application note details the function of sodium metaborate, its effects on glass properties,
and provides a foundational protocol for laboratory-scale synthesis.

Introduction to Borosilicate Glass

Borosilicate glass is a specialized type of glass renowned for its superior thermal and chemical
resistance.[1][7] A typical low-expansion borosilicate glass composition includes approximately
80% silica (Si0Oz2), 13% boron trioxide (B20s3), 4% sodium oxide (Na20), and 2-3% aluminum
oxide (Al203).[1][2] This composition results in a very low coefficient of thermal expansion
(CTE), around 3.3 x 10~¢ K~1, which allows the glass to withstand rapid and significant
temperature changes without fracturing.[1][7] Its durability and chemical stability make it the
material of choice for laboratory glassware, pharmaceutical packaging, and high-intensity

lighting.[1][5][9]

The Function of Sodium Metaborate as a Raw Material
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Sodium metaborate (NaBO3) is an anhydrous salt that provides both a fluxing agent (Naz0)
and a primary glass network former (B20s) in a single compound.

o Fluxing Action: The sodium oxide component breaks down the strong silicon-oxygen (Si-O)
bonds in the silica network.[10] This action depolymerizes the amorphous silicate lattice,
which significantly lowers the viscosity and melting temperature of the batch mixture from
over 1700°C to a more manageable 1400-1600°C.[4][6] This reduces the energy required for
production and makes the molten glass more workable.[6][11]

o Network Forming: The boron trioxide component integrates into the silica network. Boron
atoms can exist in either a trigonal [BOs] or tetrahedral [BOa4] coordination. The presence of
alkali oxides like Na20O encourages the formation of [BOa4] tetrahedra, which strengthens the
glass network.[12] This unique structural role of boron is responsible for the glass's low
thermal expansion.[8]

Quantitative Effects on Glass Properties

The ratio of Na20 to B20s3, along with their total concentration, critically influences the final
properties of the borosilicate glass. While specific data for direct sodium metaborate addition is
proprietary to manufacturers, the effects of its constituent oxides are well-documented.

Effect of Increasing Effect of Increasing Typical Value (Type

Property

Naz0 B20s3 3.3)
. Decreases (acts as a
Melting Temperature Decreases|6] ~1650°CJ[1]
flux)[8][13]

Viscosity at High High (relative to soda-
Decreases|6] Decreases[14] )

Temp. lime)

Coefficient of Thermal Generally Decreases
Increases 3.3x 1078 K1[7]

Expansion (CTE)

(up to ~13%)[8][14]

Chemical Durability

Decreases (with high

Increases, then
decreases if >15%[1]

High (Resists most

concentration) acids)[15]
[14]
Softening Point Decreases Decreases[14] 820°C[1][7]
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Table 1: Influence of constituent oxides from sodium metaborate on key borosilicate glass
properties.

Protocols for Laboratory-Scale Borosilicate Glass
Synthesis

This section outlines a general methodology for producing a small batch of borosilicate glass in
a laboratory setting. Safety Precaution: This process involves extremely high temperatures and
requires appropriate personal protective equipment (PPE), including heat-resistant gloves,
apron, and full-face protection.

Materials and Equipment

» Raw Materials: High-purity silica sand (SiOz), Sodium Metaborate (NaBO:z), Aluminum Oxide
(Al203).

o Equipment: High-temperature furnace (capable of reaching 1600°C), Platinum or high-purity
ceramic crucible, long-handled tongs, insulated gloves, annealing oven, graphite mold
(optional), laboratory balance, agate mortar and pestle.

Experimental Protocol

o Composition Calculation: Calculate the weight of each raw material required to achieve the
target oxide composition. For a standard 3.3 expansion borosilicate glass, the target is
approximately 80% SiOz, 13% B20s3, 4% Naz20, and 3% Al20s.

e Batching and Mixing:
o Accurately weigh each component.

o Thoroughly mix the powders in an agate mortar and pestle to ensure a homogenous
mixture. Inadequate mixing can lead to defects in the final glass.[16]

e Melting:
o Transfer the mixed batch into the crucible.

o Place the crucible in the high-temperature furnace.
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o Heating Schedule:
= Ramp up to 800°C over 2 hours to allow for calcination and gas release.
» Ramp up to 1550-1600°C over 4-5 hours.[4]

» Hold at the peak temperature for 4-6 hours. This "fining" stage allows bubbles to escape

from the molten glass.[16]
e Forming:
o Carefully remove the crucible from the furnace using long-handled tongs.

o Pour the molten glass into a pre-heated graphite mold or onto a steel plate. Work quickly

as the glass will cool rapidly.
e Annealing:

o Immediately transfer the formed glass into an annealing oven pre-heated to the annealing
point (approx. 565°C for 3.3 borosilicate glass).[7]

o Hold at the annealing temperature for 1-2 hours to relieve internal stresses.

o Slowly cool the glass to room temperature over several hours. The cooling rate depends
on the thickness of the glass piece. This controlled cooling is critical to prevent cracking
from thermal stress.[4][16]

Characterization

o Thermal Properties: Use a dilatometer to measure the Coefficient of Thermal Expansion
(CTE).

o Chemical Durability: Test hydrolytic resistance by subjecting the glass to standardized tests
(e.g., USP Type 1, ASTM E438).[7]

o Optical Properties: Assess transparency and clarity. Borosilicate glass should be clear and

colorless with no visible defects.[15]
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Visualizations
Chemical Role of Sodium Metaborate

The following diagram illustrates the dual function of sodium metaborate as both a flux and a
network former in the glass melt.
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Diagram 1: Role of Sodium Metaborate in the glass melt.

Experimental Workflow for Glass Synthesis

This flowchart outlines the key steps in the laboratory-scale production of borosilicate glass.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1612987?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Final Glass
Product

Annealing
(~565°C)

Melting & Fining
(~1600°C)

Forming
(Pouring/Molding)

Homogenous
Mixing

Raw Material
Calculation & Weighing

Click to download full resolution via product page

Diagram 2: Experimental workflow for borosilicate glass synthesis.

Property Dependencies on Composition

This diagram shows the logical relationships between adding sodium and boron oxides and the

resulting changes in key glass properties.
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Diagram 3: Relationship between composition and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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